Cas no 864821-08-9 (3,4-dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide)

3,4-Dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide is a synthetic flavonoid derivative characterized by its multi-methoxy substitution pattern, which enhances its stability and potential bioactivity. The compound features a chromen-4-one core coupled with a 3,4-dimethoxybenzamide moiety, offering distinct electronic and steric properties. Its structural complexity allows for selective interactions with biological targets, making it a valuable intermediate in medicinal chemistry research. The methoxy groups contribute to improved lipophilicity, facilitating membrane permeability. This compound is particularly useful in the study of enzyme inhibition and receptor modulation due to its rigid, planar framework. High purity and well-defined synthetic routes ensure reproducibility for investigative applications.
3,4-dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide structure
864821-08-9 structure
Product Name:3,4-dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide
CAS No:864821-08-9
MF:C25H21NO6
MW:431.437347173691
CID:5437424
Update Time:2025-11-02

3,4-dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethoxy-N-[3-(3-methoxyphenyl)-4-oxochromen-2-yl]benzamide
    • Benzamide, 3,4-dimethoxy-N-[3-(3-methoxyphenyl)-4-oxo-4H-1-benzopyran-2-yl]-
    • 3,4-dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide
    • Inchi: 1S/C25H21NO6/c1-29-17-8-6-7-15(13-17)22-23(27)18-9-4-5-10-19(18)32-25(22)26-24(28)16-11-12-20(30-2)21(14-16)31-3/h4-14H,1-3H3,(H,26,28)
    • InChI Key: XLASZWFGKVBHHP-UHFFFAOYSA-N
    • SMILES: C(NC1OC2=CC=CC=C2C(=O)C=1C1=CC=CC(OC)=C1)(=O)C1=CC=C(OC)C(OC)=C1

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Additional information on 3,4-dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide

Comprehensive Guide to 3,4-dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide (CAS No. 864821-08-9)

3,4-dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide (CAS No. 864821-08-9) is a synthetic organic compound that belongs to the class of flavonoid derivatives. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. With a molecular formula of C25H21NO6, it features a unique structure combining a chromen-4-one core with multiple methoxy and benzamide substituents, making it a subject of interest for researchers exploring bioactive molecules.

The compound's chemical properties include a molecular weight of 431.44 g/mol and a purity typically exceeding 98%, as confirmed by high-performance liquid chromatography (HPLC). Its solubility profile shows moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. These characteristics make it suitable for various laboratory applications, particularly in drug discovery and medicinal chemistry.

One of the most searched questions about 3,4-dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide relates to its potential biological activities. Recent studies suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, aligning with the growing interest in natural product-inspired therapeutics. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to its methoxy groups could enhance its pharmacological profile.

In the context of current research trends, this compound has been explored for its potential role in neuroprotective therapies. With the rising global focus on neurodegenerative diseases like Alzheimer's and Parkinson's, scientists are investigating whether flavonoid-based compounds like this one could offer novel treatment avenues. Its chromen-4-one scaffold is structurally similar to several FDA-approved drugs, making it a promising candidate for further development.

The synthesis of 3,4-dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like nuclear magnetic resonance (NMR) and mass spectrometry (MS) are used to confirm its structure and purity. For researchers working with this compound, proper storage conditions (typically at -20°C in a dry environment) are crucial to maintain its stability over time.

From an industrial perspective, the demand for specialized organic intermediates like this compound has increased, particularly in the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis often list this compound in their catalogs, catering to the needs of drug discovery programs worldwide. Its market availability varies depending on the scale required, with most suppliers offering it in gram to kilogram quantities.

For those searching about the safety profile of 3,4-dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide, standard laboratory precautions are recommended when handling this compound. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses should be used. Material safety data sheets (MSDS) provided by manufacturers contain detailed information about its handling and disposal.

The future research directions for this compound may focus on its potential as a lead compound in drug development. With the increasing interest in multi-target therapeutics, its unique structure offers opportunities for molecular modification to enhance specific biological activities. Additionally, its applications in material science, particularly in the development of organic electronic materials, represent another promising avenue for exploration.

In conclusion, 3,4-dimethoxy-N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide (CAS No. 864821-08-9) represents an interesting case study in medicinal chemistry and drug discovery. Its combination of a flavonoid backbone with strategically placed methoxy groups creates a versatile molecular platform for various applications. As research continues to uncover its potential benefits, this compound may play an increasingly important role in addressing current challenges in healthcare and advanced materials.

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